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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B085773

For laboratory professionals engaged in research and development, the safe handling of
chemical compounds is of paramount importance. This guide provides essential, immediate
safety and logistical information for the handling of Cinnamyl isobutyrate, offering procedural,
step-by-step guidance to ensure a secure laboratory environment.

Cinnamyl isobutyrate is a flavoring and fragrance agent that is also utilized in cosmetics and
pharmaceutical research.[1] While it is generally considered non-hazardous for transport,
proper handling and personal protective equipment are crucial to mitigate risks of irritation and
exposure.[2][3]

Physicochemical and Hazard Information

Understanding the physical and chemical properties of Cinnamyl isobutyrate is fundamental
to its safe handling. Although some sources classify it as a non-hazardous substance, others
indicate it can be harmful if swallowed or inhaled and may cause skin, eye, and respiratory
system irritation.[2][4]
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Property Value

Appearance Colorless to pale yellow liquid[1][5]

Molecular Formula C13H1602[2][6]

Molecular Weight 204.27 g/mol [2][7]

Boiling Point 254°C to 297°C[1][2][8]

Flash Point > 93.3°C (> 200.0 °F) (Closed Cup)[3]

Specific Gravity 1.006 to 1.009 @ 25°CI5]

Solubility Almost insoluble in water; soluble in alcohol and

oils[8]

ACGIH TLV: 50 ppm (205 mg/m3) TWA; OSHA

Exposure Limits i
PEL: Not established[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Cinnamyl isobutyrate. The following PPE should be utilized:

o Eye and Face Protection: Chemical safety goggles are required.[2] In situations where
splashing is possible, a face shield should be worn in addition to goggles.[9][10]

o Skin Protection: Chemical-resistant gloves are essential.[2] While the specific glove material
is not always detailed, nitrile rubber is a common recommendation for similar compounds.
[10] Wear a lab coat or other clean, body-covering clothing to prevent skin contact.[2][10] In
case of a significant spill, heavy rubber gloves and rubber boots are recommended.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area.[4] If ventilation is
inadequate or during a large spill, a NIOSH-approved full-face air-purifying respirator is the
minimum requirement.[2] For major incidents, a self-contained breathing apparatus (SCBA)
may be necessary.[2][4]

Experimental Protocols: Handling and Disposal
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Handling:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

¢ Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood.[4]
e Avoiding Contact: Avoid contact with eyes, skin, and clothing.[2] Do not inhale vapors.[2]

o Safe Practices: Wash hands thoroughly after handling.[2] Contaminated clothing should be
removed and washed before reuse.[2]

o Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing
agents.[2][4]

Disposal:

o Waste Characterization: Cinnamyl isobutyrate waste should be treated as hazardous
waste.

» Disposal Method: The recommended disposal method is to burn the material in a chemical
incinerator equipped with an afterburner and scrubber.[2]

e Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.[2] Do not allow the product to enter drains or waterways.[4]

o Container Disposal: Empty containers may retain product residue and should be disposed of
in the same manner as the product.[3][7]

Emergency Procedures
Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbull.com/images/product/MSDS-1764546147.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
https://www.chemicalbull.com/images/product/MSDS-1764546147.pdf
https://www.benchchem.com/product/b085773?utm_src=pdf-body
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
http://w.elan-chemical.com/dev/msdspdf/CINNAMYL%20ISO%20BUTYRATE.pdf
https://www.chemicalbull.com/images/product/MSDS-1764546147.pdf
https://www.vigon.com/product/cinnamyl-isobutyrate-fcc/?doc=MSDS/500652_vigon_sds_us_english.pdf&namee=CinnamylIsobutyrateFCCSDS
https://www.elan-chemical.com/wp-content/uploads/2019/03/9105-CINNAMYL-ISOBUTYRATE-ELAN-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Containment: For large spills, stop the flow of material if it can be done without risk. Dike the
spilled material to prevent spreading.[3]

o Absorption: Absorb the spill with an inert material such as sand, vermiculite, or earth.[2][3]
o Collection: Collect the absorbed material into a suitable, closed container for disposal.[2]
o Decontamination: Clean the spill site thoroughly after the material has been removed.[2]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.
If not breathing, give artificial respiration. Seek immediate medical attention.[2]

» Skin Contact: In case of skin contact, immediately wash the affected area with soap and
copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation
persists, seek medical attention.[2][4]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present. Seek immediate medical attention.[2][4]

 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do
NOT induce vomiting. Seek immediate medical attention.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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